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2-[2,5-Bis(chloromethyl)-3,4-dihydroxyoxolan-2-yl]oxy-6-(chloromethyl)oxane-3,4,5-triol 2-[2,5-Bis(chloromethyl)-3,4-dihydroxyoxolan-2-yl]oxy-6-(chloromethyl)oxane-3,4,5-triol
Brand Name: Vulcanchem
CAS No.: 40631-75-2
VCID: VC0121276
InChI: InChI=1S/C12H19Cl3O8/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12/h4-11,16-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11-,12+/m1/s1
SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)CCl)O)O)CCl)O)O)O)Cl
Molecular Formula: C₁₂H₁₉Cl₃O₈
Molecular Weight: 397.6 g/mol

2-[2,5-Bis(chloromethyl)-3,4-dihydroxyoxolan-2-yl]oxy-6-(chloromethyl)oxane-3,4,5-triol

CAS No.: 40631-75-2

Reference Standards

VCID: VC0121276

Molecular Formula: C₁₂H₁₉Cl₃O₈

Molecular Weight: 397.6 g/mol

2-[2,5-Bis(chloromethyl)-3,4-dihydroxyoxolan-2-yl]oxy-6-(chloromethyl)oxane-3,4,5-triol - 40631-75-2

CAS No. 40631-75-2
Product Name 2-[2,5-Bis(chloromethyl)-3,4-dihydroxyoxolan-2-yl]oxy-6-(chloromethyl)oxane-3,4,5-triol
Molecular Formula C₁₂H₁₉Cl₃O₈
Molecular Weight 397.6 g/mol
IUPAC Name (2R,3R,4S,5S,6S)-2-[(2R,3S,4S,5S)-2,5-bis(chloromethyl)-3,4-dihydroxyoxolan-2-yl]oxy-6-(chloromethyl)oxane-3,4,5-triol
Standard InChI InChI=1S/C12H19Cl3O8/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12/h4-11,16-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11-,12+/m1/s1
Standard InChIKey BPQOIESVQZIMHQ-UGDNZRGBSA-N
Isomeric SMILES C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)CCl)O)O)CCl)O)O)O)Cl
SMILES C(C1C(C(C(C(O1)OC2(C(C(C(O2)CCl)O)O)CCl)O)O)O)Cl
Canonical SMILES C(C1C(C(C(C(O1)OC2(C(C(C(O2)CCl)O)O)CCl)O)O)O)Cl
Synonyms 1,6-Dichloro-1,6-dideoxy-β-D-fructofuranosyl α-D-Glucopyranoside; 6-Chloro-6-deoxy-1’,6,6’-trichloro-1’,6,6’-trideoxysucrose; 1’,6,6’-Trichlorosucrose; 6,1’,6’-Trichloro-6,1’,6’-trideoxysucrose; 6,1’,6’-Trichlorosucrose; NSC 297293;
PubChem Compound 10475946
Last Modified Nov 11 2021
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